MFCD01830816

• IUPAC Name: (5E)-5-[(5-acetylfuran-2-yl)methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C11H9NO3S2/c1-6(13)8-4-3-7(15-8)5-9-10(14)12(2)11(16)17-9/h3-5H,1-2H3/b9-5+
• InChI Key: CFZCJTJXYRDIKZ-WEVVVXLNSA-N
• Canonical SMILES: CC(=O)C1=CC=C(O1)C=C2C(=O)N(C(=S)S2)C
• Isomeric SMILES: CC(=O)C1=CC=C(O1)/C=C/2\C(=O)N(C(=S)S2)C
• Molecular Formula: C11H9NO3S2
• Molecular Weight: 267.3 g/mol

Description

MFCD01830816 is a chemical compound with a unique structure and properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD01830816 involves several steps, each requiring specific reaction conditions and reagents. The synthetic route typically begins with the preparation of intermediate compounds, which are then subjected to various chemical reactions to form the final product. Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to ensure the desired yield and purity of the compound.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up to meet the demand for its various applications. The industrial production methods involve optimizing the synthetic routes to increase efficiency and reduce costs. This often includes the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure high-quality production.

Chemical Reactions Analysis

Types of Reactions: MFCD01830816 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties, enabling its use in different applications.

Common Reagents and Conditions: The common reagents used in the reactions of this compound include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various acids and bases. The reaction conditions, such as temperature, solvent, and pH, are optimized to achieve the desired reaction outcomes.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products often have distinct properties and can be used in various scientific and industrial applications.

Scientific Research Applications

MFCD01830816 has a wide range of scientific research applications, making it a valuable compound in multiple fields.

Chemistry: In chemistry, this compound is used as a reagent in various synthetic reactions. Its unique structure allows it to participate in complex chemical transformations, making it a valuable tool for developing new compounds and materials.

Biology: In biology, this compound is studied for its potential biological activities. Researchers investigate its interactions with biological molecules, such as proteins and nucleic acids, to understand its effects on cellular processes and pathways.

Medicine: In medicine, this compound is explored for its potential therapeutic applications. Its ability to interact with specific molecular targets makes it a candidate for drug development, particularly in the treatment of diseases where conventional therapies are ineffective.

Industry: In industry, this compound is used in the production of various materials and products. Its unique properties make it suitable for applications in fields such as electronics, coatings, and polymers.

Mechanism of Action

The mechanism of action of MFCD01830816 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. For example, in medicinal applications, this compound may bind to specific receptors or enzymes, modulating their activity and leading to therapeutic effects.

Comparison with Similar Compounds

MFCD01830816 is compared with other similar compounds to highlight its uniqueness and advantages.

Similar Compounds: Some similar compounds include those with analogous structures or functional groups. These compounds may share certain properties with this compound but differ in their specific applications and effects.

Uniqueness: The uniqueness of this compound lies in its specific structure and properties, which enable it to participate in a wide range of chemical reactions and applications. Its versatility and potential for various scientific and industrial uses make it a compound of significant interest.